![molecular formula C8H9ClN2O3S B2425919 6-Chloro-4-methyl-N-methylsulfonylpyridine-2-carboxamide CAS No. 2411309-11-8](/img/structure/B2425919.png)
6-Chloro-4-methyl-N-methylsulfonylpyridine-2-carboxamide
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Overview
Description
6-Chloro-4-methyl-N-methylsulfonylpyridine-2-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as CMMP and has a molecular formula of C9H11ClN2O3S.
Mechanism of Action
The mechanism of action of CMMP is not fully understood, but it has been found to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition can lead to changes in cellular signaling pathways and ultimately affect the physiological functions of cells.
Biochemical and Physiological Effects:
Studies have shown that CMMP can have various biochemical and physiological effects on cells. It has been found to induce cell death in cancer cells, inhibit the growth of bacteria, and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using CMMP in lab experiments is its ability to selectively target specific enzymes and proteins, which can lead to more precise and effective results. However, one limitation is that the compound may have off-target effects, which can lead to unintended consequences.
Future Directions
There are several future directions for the research on CMMP. One potential application is its use in combination with other drugs for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of CMMP and its potential applications in other fields such as neuroscience and immunology.
Synthesis Methods
The synthesis of CMMP involves the reaction of 4-methyl-2-pyridinecarboxylic acid with thionyl chloride, followed by the addition of N-methylsulfonyl chloride and 6-chloro-1,3-benzoxazol-2-amine. The resulting product is then purified to obtain CMMP.
Scientific Research Applications
CMMP has been found to have potential applications in various scientific research fields. It has been studied for its use in drug discovery and development, as well as in the treatment of various diseases such as cancer and neurological disorders.
properties
IUPAC Name |
6-chloro-4-methyl-N-methylsulfonylpyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClN2O3S/c1-5-3-6(10-7(9)4-5)8(12)11-15(2,13)14/h3-4H,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXLZGBZRJZJNHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=C1)Cl)C(=O)NS(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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